molecular formula C17H17N3O2 B2645130 N-(2-imidazo[1,2-a]pyridin-2-ylethyl)-4-methoxybenzamide CAS No. 868977-66-6

N-(2-imidazo[1,2-a]pyridin-2-ylethyl)-4-methoxybenzamide

Cat. No. B2645130
CAS RN: 868977-66-6
M. Wt: 295.342
InChI Key: AOMDZDYGAMGUFF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-(2-imidazo[1,2-a]pyridin-2-ylethyl)-4-methoxybenzamide” is a chemical compound that belongs to the class of imidazo[1,2-a]pyridines . Imidazo[1,2-a]pyridines are important fused bicyclic heterocycles recognized for their wide range of applications in medicinal chemistry and material science .


Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions . A CuI-catalyzed aerobic oxidative synthesis of imidazo[1,2-a]pyridines from 2-aminopyridines and acetophenones has been reported . This reaction is compatible with a broad range of functional groups and also enables the formation of alkenyl-substituted imidazoheterocycles by using unsaturated ketones as substrates .


Chemical Reactions Analysis

Imidazo[1,2-a]pyridines have been functionalized through various radical reactions . The direct functionalization of this valuable scaffold has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives .

Scientific Research Applications

Radiolabelled Compounds for Receptor Imaging

A study developed radiolabelled compounds, including [11C]L-159,884, which demonstrates potent and selective ligands for AT1 receptors. These radiotracers, prepared through C-11 methylation, offer potential applications in receptor imaging, contributing to the understanding and diagnosis of conditions related to angiotensin II receptors, such as cardiovascular diseases (Hamill et al., 1996).

Scaffold for Stable N-heterocyclic Carbenes

The imidazo[1,5-a]pyridine skeleton serves as a versatile platform for generating new types of stable N-heterocyclic carbenes. This framework has facilitated the synthesis and characterization of various Rh(I) carbenes, indicating its significant role in the development of catalysts and materials chemistry (Alcarazo et al., 2005).

Antiulcer Agents

Research into substituted imidazo[1,2-a]pyridines has identified potential antisecretory and cytoprotective antiulcer agents. Through structural modifications, compounds demonstrated significant cytoprotective properties in ethanol and HCl models, highlighting the therapeutic potential of this chemical structure in developing new antiulcer medications (Starrett et al., 1989).

Pharmaceutical Scaffold with Broad Applications

Imidazo[1,2-a]pyridine is recognized for its "drug prejudice" scaffold, with applications in various therapeutic areas such as anticancer, antimicrobial, and antiviral treatments. This scaffold has led to the development of numerous marketed drugs, underlining its importance in medicinal chemistry for creating novel therapeutic agents (Deep et al., 2016).

properties

IUPAC Name

N-(2-imidazo[1,2-a]pyridin-2-ylethyl)-4-methoxybenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H17N3O2/c1-22-15-7-5-13(6-8-15)17(21)18-10-9-14-12-20-11-3-2-4-16(20)19-14/h2-8,11-12H,9-10H2,1H3,(H,18,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AOMDZDYGAMGUFF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)C(=O)NCCC2=CN3C=CC=CC3=N2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H17N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID701325595
Record name N-(2-imidazo[1,2-a]pyridin-2-ylethyl)-4-methoxybenzamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID701325595
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

295.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Solubility

42.9 [ug/mL] (The mean of the results at pH 7.4)
Record name SID24815476
Source Burnham Center for Chemical Genomics
URL https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table
Description Aqueous solubility in buffer at pH 7.4

CAS RN

868977-66-6
Record name N-(2-imidazo[1,2-a]pyridin-2-ylethyl)-4-methoxybenzamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID701325595
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.